Cas no 2228794-36-1 (methyl 2-(aminomethyl)-3-methylbut-3-enoate)

• Product Name: methyl 2-(aminomethyl)-3-methylbut-3-enoate
• CAS No: 2228794-36-1
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 6000802
• PubChem ID: 165721185
• Update Time: 2025-05-22

methyl 2-(aminomethyl)-3-methylbut-3-enoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(aminomethyl)-3-methylbut-3-enoate
• EN300-1808759
• 2228794-36-1

• Inchi： 1S/C7H13NO2/c1-5(2)6(4-8)7(9)10-3/h6H,1,4,8H2,2-3H3
• InChI Key： IDEXEAJWPPPXOO-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=C)C)CN)=O

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-(aminomethyl)-3-methylbut-3-enoate

Methyl 2-(Aminomethyl)-3-Methylbut-3-enoate: A Comprehensive Overview

Methyl 2-(aminomethyl)-3-methylbut-3-enoate, with the CAS number 2228794-36-1, is a compound of significant interest in various fields, including organic chemistry, pharmacology, and material science. This compound is characterized by its unique structure, which combines an amino group with a methyl ester functionality, making it versatile for a wide range of applications.

The structure of methyl 2-(aminomethyl)-3-methylbut-3-enoate is notable for its conjugated enone system and the presence of an amino group attached to a methyl-substituted carbon. This combination imparts the compound with interesting electronic properties and reactivity, which have been explored in recent studies. For instance, researchers have highlighted its potential as a precursor in the synthesis of bioactive molecules due to its ability to undergo various nucleophilic additions and condensations.

Recent advancements in synthetic chemistry have further expanded the utility of methyl 2-(aminomethyl)-3-methylbut-3-enoate. Scientists have demonstrated its effectiveness in the preparation of complex natural product analogs, leveraging its reactivity under mild conditions. Moreover, the compound has shown promise in catalytic processes, where it serves as a substrate for enantioselective reactions, contributing to the development of chiral pharmaceutical intermediates.

In terms of physical properties, methyl 2-(aminomethyl)-3-methylbut-3-enoate exhibits a melting point of approximately -5°C and a boiling point around 100°C under standard pressure. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory-scale reactions. The compound's stability under normal storage conditions has also been validated through extensive testing.

From an environmental perspective, studies have shown that methyl 2-(aminomethyl)-3-methylbut-3-enoate degrades efficiently under aerobic conditions, minimizing its ecological footprint. This characteristic aligns with current trends toward sustainable chemistry practices and green synthesis methodologies.

Looking ahead, the application of methyl 2-(aminomethyl)-3-methylbut-3-enoate is expected to grow further as researchers continue to explore its potential in drug discovery and advanced materials development. Its unique combination of reactivity and stability positions it as a valuable tool in modern chemical research.